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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926

Essential Safety and Handling Guide for
Ethylene Glycol-d4

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Ethylene glycol-d4. Adherence to
these procedures is critical for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)

When handling Ethylene glycol-d4, it is imperative to use appropriate personal protective
equipment to prevent exposure. The recommended PPE is outlined below.
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PPE Category Recommended Equipment  Specifications

Safety glasses with side- Must conform to NIOSH (US)

Eye Protection )
shields or EN 166 (EU) standards.[1]

Handle with gloves. Dispose of
contaminated gloves after use
in accordance with applicable

] ] ] laws and good laboratory

Hand Protection Chemical-resistant gloves )

practices. Wash and dry
hands.[1] Recommended
materials include Butyl, Nitrile,

Neoprene, and Viton.

The type of protective
equipment must be selected
] Impervious clothing / according to the concentration
Body Protection
Laboratory coat and amount of the dangerous
substance at the specific

workplace.[1]

Where risk assessment shows
air-purifying respirators are
appropriate use a full-face
respirator with multi-purpose
combination (US) or type
Respiratory Protection Air-purifying respirator ABEK (EN 14387) respirator
cartridges as a backup to
engineering controls. If the
respirator is the sole means of
protection, use a full-face

supplied air respirator.[1]

Operational Plan for Handling Ethylene Glycol-d4

Follow this step-by-step guidance for the safe handling of Ethylene glycol-d4 from receipt to
disposal.

1. Preparation and Engineering Controls:
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Ensure a well-ventilated work area.[2][3] Use a laboratory fume hood or other mechanical
exhaust system to minimize vapor inhalation.[1][4]

Confirm that an eyewash station and safety shower are readily accessible and in good
working order.[4]

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

. Handling the Chemical:

Don the appropriate PPE as specified in the table above.

Avoid contact with skin and eyes.[1][5]

Avoid inhalation of vapor or mist.[1][5]

Keep the container tightly closed when not in use.[5]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1][3]

. In Case of a Spill:

Evacuate personnel from the immediate area.

Eliminate all ignition sources.[4]

Use personal protective equipment, including respiratory protection.[1][5]

Absorb the spill with an inert, non-combustible material such as sand or earth.[4][5][6]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[11[5]
Do not let the product enter drains.[1][5]
Ventilate the area and wash the spill site after material pickup is complete.[6]

. First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Consult a physician if irritation persists.[1][5]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][5]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[1][5][7]

Disposal Plan

Ethylene glycol-d4 must be disposed of as hazardous waste. Improper disposal can pose
serious environmental and health risks.[8]

» Collection: Collect waste Ethylene glycol-d4 in a suitable, closed, and clearly labeled
container.[1][8] The container must be marked with the words "Hazardous Waste," the name
and address of the business, and the date waste accumulation began.[9]

o Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials.

o Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose
of the material.[5][9] Adhere to all local, state, and federal regulations for hazardous waste
disposal.[3] Do not pour down the drain or into any water sources.[3][9]

Emergency Workflow
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Caption: Workflow for safe handling of Ethylene glycol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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